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Compound of Interest

Bis(2-ethylhexyl) 4-cyclohexene-
Compound Name:
1,2-dicarboxylate

Cat. No.: B1268027

An In-depth Technical Guide on the Physicochemical Properties of Bis(2-ethylhexyl) 4-
cyclohexene-1,2-dicarboxylate

This technical guide provides a comprehensive overview of the boiling point and related
physicochemical properties of Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate. It is
intended for researchers, scientists, and professionals in drug development and materials
science who require detailed information for experimental and developmental purposes. This
document includes a summary of quantitative data, a detailed experimental protocol for boiling
point determination, and a visualization of a relevant biological pathway associated with this
class of compounds.

Physicochemical Properties

Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate, also known as 4-Cyclohexene-1,2-
dicarboxylic Acid Di(2-ethylhexyl) Ester, is a high-molecular-weight organic ester.[1][2] Due to
its structure, it is expected to have a high boiling point and low volatility. While a specific
experimentally determined boiling point for this compound is not readily available in scientific
literature, a predicted value for the closely related saturated analogue, bis(2-ethylhexyl)
cyclohexane-1,2-dicarboxylate (CAS 84-71-9), is reported to be 463.9°C at standard
atmospheric pressure.[3] This value serves as a reliable estimate due to the structural similarity
between the two compounds.

Table 1: Summary of Physicochemical Data for Cyclohexene Dicarboxylate Esters
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Property Value Compound Notes

Bis(2-ethylhexyl)
Boiling Point 463.9°C (Predicted) cyclohexane-1,2- At 760 mmHg.[3]

dicarboxylate

Bis(2-ethylhexyl) 4-
Molecular Formula C24H4204 cyclohexene-1,2-
dicarboxylate

Bis(2-ethylhexyl) 4-
Molecular Weight 394.60 g/mol cyclohexene-1,2- [1]
dicarboxylate

Bis(2-ethylhexyl)
Density 0.959 g/cm?3 cyclohexane-1,2-
dicarboxylate

Experimental Protocol: Boiling Point Determination
by Thiele Tube Method

The following protocol details a standard laboratory procedure for the determination of the
boiling point of a high-boiling liquid like Bis(2-ethylhexyl) 4-cyclohexene-1,2-dicarboxylate
using the Thiele tube method. This method is suitable for small sample volumes.[4]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[5][6] In this method, a small amount of the liquid is heated
in a tube along with an inverted capillary tube. As the liquid is heated past its boiling point, the
air trapped in the capillary tube expands and escapes, producing a stream of bubbles. Upon
cooling, the vapor pressure inside the capillary drops. When the external pressure equals the
vapor pressure of the liquid, the liquid is drawn into the capillary tube. The temperature at
which this occurs is the boiling point.[4]

Apparatus and Materials:
e Thiele tube

¢ High-temperature thermometer (-10 to 400°C range)
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e Small test tube (e.g., 75 x 12 mm)

o Capillary tubes (sealed at one end)

» Mineral oil or other suitable high-boiling heat-transfer fluid

e Rubber band or wire for attaching the test tube to the thermometer

e Bunsen burner or heating mantle

e Clamp and stand

Procedure:

o Sample Preparation: Add approximately 0.5 mL of Bis(2-ethylhexyl) 4-cyclohexene-1,2-
dicarboxylate into the small test tube.

o Capillary Tube Insertion: Place a capillary tube (sealed end up) inside the test tube
containing the sample.

o Assembly: Attach the test tube to the thermometer using a small rubber band or wire. The
bulb of the thermometer should be level with the bottom of the test tube.

e Thiele Tube Setup: Insert the thermometer and test tube assembly into the Thiele tube,
which should be filled with mineral oil to a level above the side arm.[4] The sample in the test
tube should be fully immersed in the oil.

o Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating
mantle.[7] The design of the Thiele tube ensures uniform heating of the oil bath through
convection.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a continuous and rapid stream of bubbles is
observed. This indicates that the temperature is slightly above the boiling point.

» Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
The rate of bubbling will decrease.
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» Boiling Point Determination: The boiling point is the temperature at which the bubbling stops
and the liquid just begins to be drawn into the capillary tube.[4][7] Record this temperature.

» Pressure Correction (Optional but Recommended): Record the ambient atmospheric
pressure. If the pressure is not 760 mmHg, the observed boiling point can be corrected to
the normal boiling point using a nomograph or the Clausius-Clapeyron relation.

Associated Signhaling Pathway: Peroxisome
Proliferator-Activated Receptor (PPAR) Pathway

Plasticizers, including cyclohexane dicarboxylates, have been studied for their potential
biological activities, including effects on metabolic pathways.[8] One of the key signaling
pathways that can be affected by this class of compounds is the Peroxisome Proliferator-
Activated Receptor (PPAR) pathway. PPARSs are nuclear receptors that play a crucial role in the
regulation of lipid metabolism.[8] The diagram below illustrates a simplified workflow of PPAR
activation by a ligand, such as a plasticizer metabolite.
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Caption: PPAR signaling pathway activation by a ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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